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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

This document provides crucial, direct guidance on the safe handling, operational procedures,

and disposal of Ethyl-D5 methanesulfonate. Developed to be your preferred resource for

laboratory safety, this guide aims to build deep trust by delivering value beyond the product

itself.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Ethyl-D5 methanesulfonate, a comprehensive approach to personal

protection is mandatory to prevent exposure.[1][2] This chemical is considered a hazardous

substance, a suspected carcinogen, and may cause genetic defects.[3][4][5] Therefore,

stringent adherence to PPE protocols is essential.

Primary Protective Gear:

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

with a Type A filter is recommended, especially where there is a risk of overexposure or

when engineering controls like fume hoods are not sufficient. For higher-level protection, a

respirator with OV/AG/P99 (US) or ABEK-P2 (EU EN 143) cartridges should be used.
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Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

However, tightly fitting chemical splash goggles are strongly recommended. A face shield

should be used when the situation requires it.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber or neoprene, are

essential. It is crucial to inspect gloves for any signs of degradation before use. For

prolonged or frequently repeated contact, a glove with a protection class of 5 or higher

(breakthrough time > 240 minutes) is recommended. For brief contact, a glove with a

protection class of 3 or higher (breakthrough time > 60 minutes) is suitable.

Skin and Body Protection: Wear impervious, clean, full-body protective clothing, such as a

lab coat, smock, or coveralls. Protective boots and shoe covers should also be worn.

Quantitative Safety Data
The following table summarizes key quantitative data for Ethyl methanesulfonate, the parent

compound of Ethyl-D5 methanesulfonate. This information is critical for risk assessment and

safe handling.

Parameter Value Reference

Flash Point 100 °C / 212 °F

Boiling Point
213 - 214 °C / 415.4 - 417.2 °F

@ 760 mmHg

Specific Gravity 1.160 - 1.167

Vapor Pressure 0.27 hPa @ 25 °C

Oral LD50 (mouse) 470 mg/kg

Permitted Daily Exposure

(PDE)
~100 µ g/person/day

Note: No occupational exposure limits have been established for Ethyl Methanesulfonate by

OSHA, ACGIH, or NIOSH. Therefore, exposure should be kept to the lowest possible level.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical to minimize the risk of exposure and ensure a

safe working environment.

1. Preparation and Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a designated chemical

fume hood with an average linear face velocity of 150 feet/min.

Ensure that an eyewash station and a safety shower are readily accessible.

Regulated areas should be maintained under negative pressure.

2. Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Use spark-proof tools and take measures to prevent electrostatic discharge.

Keep containers tightly closed when not in use.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and strong bases.

Store in the original, tightly sealed container.

The material is moisture-sensitive and should be stored under an inert atmosphere.

Disposal Plan: Managing Ethyl-D5 Methanesulfonate
Waste
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Proper disposal of Ethyl-D5 methanesulfonate and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: Ethyl methanesulfonate is considered a hazardous waste. When

discarded as a commercial chemical product, off-specification species, container residue, or

spill residue, it is assigned the EPA waste number U119.

Collection and Storage: Collect all waste in suitable, closed, and properly labeled containers.

Do not allow wash water from cleaning equipment to enter drains.

Disposal Method: All waste must be handled in accordance with local, state, and federal

regulations. Consult with your institution's environmental health and safety department or a

licensed professional waste disposal service. One option is to dispose of the material at an

approved waste disposal plant. Puncture containers to prevent reuse before disposal at an

authorized landfill.

Experimental Protocols: Assessing Key Hazards
The primary hazards associated with Ethyl methanesulfonate are its mutagenicity and

carcinogenicity. The following are representative protocols for assessing these endpoints,

based on internationally recognized OECD guidelines.

Mutagenicity Testing: Bacterial Reverse Mutation Test
(Ames Test)
This test assesses the potential of a substance to induce gene mutations.

Principle: The bacterial reverse mutation test uses amino-acid requiring strains of Salmonella

typhimurium and Escherichia coli to detect point mutations, which involve substitution, addition,

or deletion of one or a few DNA base pairs. The principle of this test is that it detects mutations

which revert mutations present in the tester strains, and restore the functional capability of the

bacteria to synthesize an essential amino acid.

Methodology:

Strains: Several strains of bacteria are used, each designed to detect different types of

mutations.
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Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix) to account for metabolites that may be mutagenic.

Exposure: The test chemical is added to a minimal media plate with a small amount of the

required amino acid (e.g., histidine for Salmonella) and the bacterial culture.

Incubation: The plates are incubated at 37°C for 48-72 hours.

Evaluation: The number of revertant colonies on the test plates is compared to the number of

spontaneous revertant colonies on negative control plates. A significant, dose-related

increase in revertant colonies indicates that the substance is mutagenic.

Carcinogenicity Testing: In Vivo Rodent Bioassay
This long-term study evaluates the carcinogenic potential of a substance in rodents.

Principle: The objective of a long-term carcinogenicity study is to observe test animals for a

major portion of their life span for the development of neoplastic lesions during or after

exposure to various doses of a test substance by an appropriate route.

Methodology:

Animal Selection: Typically, two rodent species (e.g., rats and mice) are used.

Dose Selection: A preliminary study is conducted to determine the maximum tolerated dose

(MTD). The carcinogenicity study then uses the MTD and at least two lower dose levels.

Administration: The test substance is administered to the animals for a significant portion of

their lifespan (e.g., 24 months for rats). The route of administration should be relevant to

potential human exposure.

In-life Observations: Animals are observed daily for clinical signs of toxicity. Body weight and

food consumption are monitored regularly.

Pathology: At the end of the study, all animals are subjected to a full necropsy, and a

comprehensive set of tissues is collected for histopathological examination by a board-

certified pathologist.
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Evaluation: The incidence and severity of tumors in the treated groups are compared to the

control group to determine the carcinogenic potential of the substance.

Emergency Workflow: Handling a Spill
A swift and organized response is critical in the event of a spill. The following diagram outlines

the logical workflow for managing a spill of Ethyl-D5 methanesulfonate.
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Ethyl-D5 Methanesulfonate Spill Response Workflow

Immediate Actions

Assessment & PPE

Containment & Cleanup

Decontamination & Disposal

Evacuate Area

Alert Others & Supervisor

Remove Ignition Sources

Assess Spill Size
(Minor vs. Major)

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Cover with Dry Lime,
Sand, or Soda Ash

Collect Material into
Sealed Containers

Decontaminate Area

Dispose of as
Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an Ethyl-D5 methanesulfonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

